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Compound of Interest

Compound Name: Musellactone

Cat. No.: B592921 Get Quote

Essential Safety and Handling Guide for
Musellactone
This document provides immediate and essential safety protocols for handling Musellactone in

a laboratory setting. Researchers, scientists, and drug development professionals should

adhere to these guidelines to ensure personal safety and proper experimental conduct.

Hazard Identification and Safety Summary
Musellactone (CAS No. 907583-51-1) is a compound that requires careful handling due to its

potential health hazards. Based on the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), Musellactone is associated with the following hazards:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

The signal word for Musellactone is Warning.

Precautionary Statements:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P312: Call a POISON CENTER or doctor if you feel unwell.[5]

P332+P313: If skin irritation occurs: Get medical advice/attention.[5]

P337+P313: If eye irritation persists: Get medical advice/attention.[5]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Quantitative Hazard Data
A comprehensive Safety Data Sheet (SDS) with specific quantitative data, such as

occupational exposure limits (OELs), is not publicly available for Musellactone. The following

table summarizes the known hazard classifications.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2][3]

Serious Eye Irritation H319
Causes serious eye irritation.

[1][2][3]

Respiratory Irritation H335
May cause respiratory

irritation.[1][2][3]
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Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE protocol is mandatory when handling Musellactone to

mitigate the risks of skin, eye, and respiratory irritation.

Engineering Controls
Ventilation: Always handle Musellactone in a well-ventilated area. A chemical fume hood is

strongly recommended to minimize inhalation exposure.

Personal Protective Equipment (PPE)
Body Protection: A standard laboratory coat should be worn to protect against incidental skin

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any

tears or punctures before use. Change gloves immediately if they become contaminated.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[6]

For procedures with a higher risk of splashing, chemical safety goggles and a face shield are

necessary.[6][7][8][9]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or dust, a NIOSH-approved respirator is required.[8]

PPE Donning and Doffing Workflow
The following diagram outlines the correct sequence for putting on (donning) and taking off

(doffing) PPE to prevent cross-contamination.
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Donning PPE

Doffing PPE

1. Lab Coat 2. Respirator
(if required)

3. Eye and Face
Protection 4. Gloves

1. Gloves 2. Eye and Face
Protection 3. Lab Coat 4. Respirator

(if required)

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence for Handling Musellactone.

Operational and Disposal Plans
Handling and Storage

Handling: Avoid direct contact with the substance. Prevent the formation of dust and

aerosols. Use non-sparking tools.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from heat and sources of ignition.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.
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Spill and Disposal Procedures
Spill Response: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert

material (e.g., vermiculite, sand) and place it in a suitable container for disposal. Clean the

spill area with a suitable solvent.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or watercourses.

By adhering to these safety protocols, researchers can minimize their risk of exposure and

safely handle Musellactone in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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